1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]ethanone

• Molecular Formula: C18H16N2O3S
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C18H16N2O3S/c1-11-2-4-13-14(8-11)20-18(19-13)24-10-15(21)12-3-5-16-17(9-12)23-7-6-22-16/h2-5,8-9H,6-7,10H2,1H3,(H,19,20)
• InChI Key: APFOEARXIIOWCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)SCC(=O)C3=CC4=C(C=C3)OCCO4

Description

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]ethanone is a synthetic organic compound featuring a 2,3-dihydro-1,4-benzodioxin core linked to a 5-methylbenzimidazole moiety via a sulfanyl-ethanone bridge. This structure combines aromatic and heterocyclic components, which are often associated with diverse biological activities. The benzodioxin subunit is known for its metabolic stability and pharmacological relevance, while the benzimidazole group contributes to interactions with biological targets, such as enzymes and receptors, through hydrogen bonding and π-π stacking .

The compound’s synthesis typically involves nucleophilic substitution reactions, where intermediates like 2-bromo-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone (prepared via bromination of the parent acetophenone derivative) react with thiol-containing heterocycles . Characterization relies on IR, ¹H NMR, ¹³C NMR, and mass spectrometry .

Biological Activity

The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]ethanone is a complex organic molecule that incorporates a benzodioxin moiety and a benzimidazole derivative. This combination suggests potential biological activities, particularly in the fields of antimicrobial and anticancer research.

Chemical Structure

The chemical structure of the compound can be represented as follows:

Component	Description
Benzodioxin	A fused bicyclic structure that contributes to the compound's stability and biological activity.
Benzimidazole	An aromatic heterocyclic structure known for its pharmacological properties.
Ethanone	A ketone functional group that may enhance reactivity and biological interactions.

Antimicrobial Activity

Research indicates that compounds containing benzimidazole and benzodioxin moieties exhibit significant antimicrobial properties. Studies have shown that derivatives of benzimidazole demonstrate good antibacterial activity against various Gram-positive and Gram-negative bacteria, with Minimum Inhibitory Concentrations (MICs) ranging from 1 to 16 µg/mL . The presence of the benzodioxin ring may enhance this activity due to its structural characteristics.

Anticancer Properties

Several studies have highlighted the anticancer potential of benzimidazole derivatives. For instance, compounds similar to the one have been tested against multiple cancer cell lines, showing promising results in inhibiting cell proliferation. A notable study reported that certain benzimidazole derivatives exhibited effective cytotoxicity against leukemia and melanoma cell lines at concentrations around $10^{-5}M$ .

The mechanisms through which these compounds exert their biological effects can vary:

• Enzyme Inhibition : Compounds with similar structures have been shown to inhibit key enzymes involved in cancer progression and microbial resistance, such as acetylcholinesterase and α-glucosidase .
• DNA Interaction : The planar structure of benzimidazole allows for intercalation into DNA, disrupting replication and transcription processes in cancer cells .

Case Studies

• Antibacterial Activity : A study evaluated several benzimidazole derivatives against Staphylococcus aureus and Escherichia coli, demonstrating significant antibacterial properties with MIC values indicating effectiveness comparable to standard antibiotics .
• Anticancer Screening : In vitro tests on a series of synthesized benzimidazole derivatives revealed substantial anticancer activity across various cell lines, particularly highlighting their potential in treating leukemia and solid tumors .

Table 1: Antimicrobial Activity of Benzimidazole Derivatives

Compound Name	MIC (µg/mL)	Target Organisms
Compound A	1	E. coli
Compound B	4	S. aureus
Compound C	16	K. pneumoniae

Table 2: Anticancer Activity Against Cell Lines

Compound Name	IC50 (µM)	Cancer Cell Line
Compound D	5	HL60 (Leukemia)
Compound E	10	MCF-7 (Breast Cancer)
Compound F	15	A549 (Lung Cancer)

Scientific Research Applications

Enzyme Inhibition

Research indicates that compounds similar to 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]ethanone exhibit significant enzyme inhibitory properties. For instance, studies have demonstrated that derivatives can inhibit enzymes such as α-glucosidase and acetylcholinesterase, which are relevant in treating Type 2 Diabetes Mellitus (T2DM) and Alzheimer’s Disease (AD) respectively .

Enzyme	Inhibition Type	Potential Application
α-glucosidase	Competitive Inhibition	Treatment of Type 2 Diabetes Mellitus
Acetylcholinesterase	Non-competitive Inhibition	Treatment of Alzheimer’s Disease

Antibacterial Activity

Benzoxazine derivatives related to this compound have shown antibacterial properties. They may act as effective agents against various bacterial strains by disrupting essential cellular processes .

Case Study 1: Synthesis and Testing

A study involved synthesizing a range of sulfonamide derivatives from 2,3-dihydrobenzo[1,4]-dioxin and evaluating their inhibitory effects on α-glucosidase and acetylcholinesterase. The findings indicated that specific modifications on the benzodioxin structure significantly enhance inhibitory potency against these enzymes .

Case Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial efficacy of benzoxazine derivatives in clinical isolates. The results highlighted that certain derivatives exhibited promising activity against resistant bacterial strains, suggesting their potential use in developing new antibiotics .

Potential Future Applications

Given the structural diversity and biological activity of compounds like 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]ethanone, further research could explore:

• Development of Novel Therapeutics : Targeting neurodegenerative diseases and metabolic disorders.
• Combination Therapies : Investigating synergistic effects with existing drugs for enhanced therapeutic outcomes.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Benzodioxin Derivatives

Compound Name	Substituent(s)	Biological Activity	Key Findings	References
Target Compound	5-Methylbenzimidazol-2-yl sulfanyl	Not explicitly reported	Structural similarity to antibacterial agents (e.g., oxadiazole derivatives).
BRD1401 (revised)	4,6-Dimethylpyrimidin-2-yl-iminoimidazole	Anti-Pseudomonas aeruginosa	Targets outer membrane protein OprH; disrupts LPS interactions.
2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetic acid	Acetic acid	Anti-inflammatory	Comparable potency to Ibuprofen in carrageenan-induced edema assays.
N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[(5-phenylthiazolo-triazol-3-yl)sulfanyl]ethanone	Phenylthiazolo-triazolyl sulfanyl	Not reported	Structural analog with potential antimicrobial properties.
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(dimethylamino)prop-2-en-1-one (Enaminone III)	Dimethylamino propenone	Antihepatotoxic	Intermediate for pyrimidine derivatives; hepatoprotective effects in vitro.
2-[[5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-methylpiperidin-1-yl)ethanone	Oxadiazole sulfanyl + methylpiperidine	Antibacterial	Potent activity against Gram-positive bacteria; low cytotoxicity.

Key Observations:

Biological Activity: The target compound’s benzimidazole-sulfanyl group may enhance DNA intercalation or enzyme inhibition, similar to benzimidazole-based drugs (e.g., antiparasitics) . However, direct evidence of its activity is lacking in the provided sources. BRD1401 demonstrates specificity against P. aeruginosa, attributed to its iminoimidazole substituent disrupting bacterial membrane integrity . Oxadiazole derivatives (e.g., Table 1, row 5) show marked antibacterial effects, suggesting sulfanyl-linked heterocycles are critical for targeting microbial pathways .

Synthetic Routes: Most derivatives are synthesized via nucleophilic substitution (e.g., thiol-ethanone coupling) or condensation reactions. For example, Enaminone III is prepared by reacting acetophenone derivatives with DMF-DMA under solvent-free conditions .

Physicochemical Properties: The acetic acid derivative (Table 1, row 3) exhibits improved solubility due to its carboxylate group, enhancing bioavailability for anti-inflammatory applications . BRD1401’s iminoimidazole group likely increases lipophilicity, favoring membrane penetration in Gram-negative bacteria .

Structural Insights and Pharmacophore Modeling

The 2,3-dihydro-1,4-benzodioxin core serves as a rigid aromatic scaffold, while substituents dictate target specificity:

• Sulfanyl-linked heterocycles (benzimidazole, oxadiazole, thiazolo-triazole) introduce hydrogen-bond acceptors/donors and aromatic surfaces, enabling interactions with proteins or nucleic acids .
• Polar groups (e.g., acetic acid in ) improve solubility but may reduce membrane permeability.